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Structural Characterization & LC-MS/MS Application
Strategy[1]
Executive Summary
Formaldehyde 2,4-dinitrophenylhydrazone-d3 (Formaldehyde-DNPH-d3) is the stable

isotope-labeled analog of the derivatized formaldehyde adduct. It serves as the "Gold

Standard" Internal Standard (IS) for the quantification of formaldehyde in complex biological

and environmental matrices via Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

Unlike native formaldehyde, which is volatile, reactive, and difficult to ionize, the DNPH-

derivative is stable and highly ionizable. The -d3 isotopic signature—located on the aromatic

ring—provides a mass shift of +3 Da, allowing for precise spectral differentiation from the

native analyte while maintaining identical chromatographic retention behavior.
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Chemical Identity & Structural Characterization[1][2]
[3]
The commercially available "d3" standard is typically labeled on the dinitrophenyl ring, not the

formaldehyde carbon. This ensures the label is non-exchangeable and stable.

Physicochemical Profile[1][4][5][6][7][8][9]
Property Specification

Chemical Name
Formaldehyde 2,4-dinitrophenylhydrazone-

3,5,6-d3

CAS Number 259824-50-5

Molecular Formula

Molecular Weight 213.17 g/mol (Unlabeled: 210.15 g/mol )

Appearance Yellow to Orange Crystalline Solid

Solubility
Soluble in Acetonitrile, Methanol, DMSO;

Insoluble in Water

pKa (Hydrazone NH)
~10.5 (Weakly acidic due to electron-

withdrawing nitro groups)

Isotopic Purity
Typically

99 atom % D

Structural Representation (SMILES)
[2H]C1=C(C(=C(C(=C1[2H])[O-])NNC=O)[O-])[2H] (Note: The deuterium atoms are located at

positions 3, 5, and 6 of the phenyl ring.)[1]

Synthesis & Reaction Mechanism[1]
The formation of Formaldehyde-DNPH-d3 follows a nucleophilic addition-elimination

mechanism (Schiff base formation). In the production of the reference standard, Formaldehyde

is reacted with 2,4-Dinitrophenylhydrazine-3,5,6-d3.
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Mechanism Description
Nucleophilic Attack: The terminal amino group (

) of the DNPH-d3 reagent attacks the electrophilic carbonyl carbon of formaldehyde.

Proton Transfer: A tetrahedral carbinolamine intermediate is formed.

Dehydration (Elimination): Under acidic catalysis, the hydroxyl group is protonated and

leaves as water (

), forming the C=N double bond (hydrazone).

Reaction Pathway Diagram[1]
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Figure 1: Synthesis pathway of Formaldehyde-DNPH-d3 via acid-catalyzed condensation.

Analytical Application (LC-MS/MS)
The primary utility of Formaldehyde-DNPH-d3 is to correct for matrix effects (ion

suppression/enhancement) and extraction recovery losses during LC-MS/MS analysis.

Mass Spectrometry Transitions
Due to the strong electron-withdrawing nature of the two nitro groups, Negative Electrospray

Ionization (ESI-) or APCI- is the preferred mode.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12423892/docs?utm_src=pdf-body-img#chemical-structure-of-formaldehyde-2-4-dinitrophenylhydrazone-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423892?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analyte Precursor Ion Product Ion
(Quantifier)

Mechanism of
Fragmentation

Native Formaldehyde-

DNPH
m/z 209.0 m/z 163.0

Loss of

group (-46 Da)

Formaldehyde-DNPH-

d3 (IS)
m/z 212.0 m/z 166.0

Loss of

(Retains d3 on ring)

Experimental Workflow
The internal standard is typically added after the derivatization of the sample but before the

solid-phase extraction (SPE) or liquid-liquid extraction step. This allows the IS to track physical

losses during processing.

(Note: Since the IS is already derivatized, it does not track the derivatization efficiency of the

formaldehyde in the sample. For derivatization efficiency tracking, Formaldehyde-d2 must be

used, but Formaldehyde-DNPH-d3 is preferred for MS stability.)
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Figure 2: Analytical workflow for quantifying formaldehyde using the pre-derivatized d3

standard.

Protocol: Preparation of Standard Solutions
Safety Warning: Formaldehyde-DNPH derivatives are potential carcinogens. Handle in a fume

hood with nitrile gloves.

Stock Solution (1.0 mg/mL)[1]
Weigh 1.0 mg of Formaldehyde 2,4-dinitrophenylhydrazone-d3 (CAS 259824-50-5) into a

1.5 mL amber glass vial.
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Add 1.0 mL of HPLC-grade Acetonitrile (ACN).

Vortex for 60 seconds until fully dissolved.

Storage: Store at -20°C in the dark. Stable for 6 months.

Working Internal Standard (1.0 µg/mL)[1]
Transfer 10 µL of the Stock Solution into a 10 mL volumetric flask.

Dilute to volume with Acetonitrile/Water (50:50 v/v).

Usage: Add 50 µL of this working solution to every 1 mL of derivatized sample prior to

extraction.

Chromatography Conditions (Recommended)
Column: C18 Reverse Phase (e.g., Agilent Poroshell 120 EC-C18, 2.1 x 100 mm, 2.7 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.[2][3][4]

Gradient: 30% B to 70% B over 10 minutes.

Flow Rate: 0.3 mL/min.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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